Cas no 1932644-11-5 (rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
• CAS No: 1932644-11-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5888306
• PubChem ID: 165938809
• Update Time: 2025-05-23

rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
• 1932644-11-5
• EN300-3052915

• Inchi： 1S/C7H11N3O/c11-7-5-8-4-6(7)10-3-1-2-9-10/h1-3,6-8,11H,4-5H2/t6-,7-/m1/s1
• InChI Key： RSKWPEFZIQKZMJ-RNFRBKRXSA-N
• SMILES： O[C@@H]1CNC[C@H]1N1C=CC=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol

Introduction to Rac-(3R,4R)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 1932644-11-5)

Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1932644-11-5, has garnered considerable attention due to its potential applications in drug discovery and development. The intricate molecular framework of this compound, featuring a pyrrolidin-3-ol core linked to a pyrazole moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) is pivotal in determining its biological activity. The presence of the pyrazole group introduces a heterocyclic structure that is known to interact favorably with various biological targets. This interaction is often exploited in the design of pharmacophores, which are essential for drug efficacy. The pyrrolidin-3-ol moiety further enhances the compound's potential by providing a flexible scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting complex diseases. Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) has emerged as a compound of interest in this context. Its unique structural features make it a versatile building block for the synthesis of more complex molecules with enhanced biological activity. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

The synthesis of Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve the desired stereoisomeric purity. These techniques are crucial in pharmaceutical chemistry, as the stereochemistry of a compound can significantly influence its biological activity and safety profile.

One of the most compelling aspects of Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) is its potential in drug discovery programs targeting neurological disorders. The pyrazole and pyrrolidin-3-ol moieties are known to exhibit interactions with neurotransmitter systems, making this compound a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Recent preclinical studies have shown promising results regarding its ability to modulate key neurotransmitter receptors, suggesting its therapeutic potential.

The pharmacological profile of Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) has been extensively evaluated through in vitro and in vivo studies. These studies have revealed interesting interactions with various biological targets, including enzymes and receptors involved in pain signaling, inflammation, and neuroprotection. The compound's ability to bind selectively to these targets without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

In conclusion, Rac-(3R,4R-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 1932644-11-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications in treating neurological disorders and other diseases highlight its importance as a lead compound for drug discovery programs. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.